Cas no 2098018-84-7 (N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine)

• Product Name: N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine
• CAS No: 2098018-84-7
• MF: C₁₀H₁₃N₃S
• MW: 207.295320272446
• CID: 5048393
• Update Time: 2025-10-29

N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine
• N-methyl-2-(4-thiophen-3-ylpyrazol-1-yl)ethanamine
• N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine

• Inchi： 1S/C10H13N3S/c1-11-3-4-13-7-10(6-12-13)9-2-5-14-8-9/h2,5-8,11H,3-4H2,1H3
• InChI Key： HWGOARVRFXCGSH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=NN(C=1)CCNC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• XLogP3: 1
• Topological Polar Surface Area: 58.1

Additional information on N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine

N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 2098018-84-7): An Emerging Compound in Medicinal Chemistry

N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine (CAS No. 2098018-84-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its N-methyl and thiophenyl substituents, has been the subject of several recent studies aimed at elucidating its biological activities and pharmacological properties.

The chemical structure of N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine consists of a pyrazole ring, a thiophene ring, and an N-methyl amine group. The presence of these functional groups imparts the compound with a high degree of chemical diversity, making it a valuable scaffold for the development of new drugs. The pyrazole ring, in particular, is known for its ability to form hydrogen bonds and interact with various biological targets, which is crucial for its pharmacological activity.

Recent research has highlighted the potential of N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain. The selective inhibition of COX enzymes by this compound suggests its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which are known to have significant side effects.

In addition to its anti-inflammatory properties, N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amine has also shown promise in the field of oncology. A study conducted by researchers at the University of California found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of mitochondrial function and the activation of apoptotic signaling pathways. These findings suggest that N-Methyl-2-(4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethan-1-amines could be developed into novel anticancer agents with improved safety profiles.

The pharmacokinetic properties of N-Methyl-2-(4-(thiophen-3-y l)-1H-pyrazol - 1 - yl ) ethan - 1 - amine have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for further development as a therapeutic agent. Its high oral bioavailability and low toxicity profile are particularly advantageous for drug development.

Moreover, the synthetic accessibility of N-Methyl - 2 - (4 - ( thiophen - 3 - yl ) - 1H - pyrazol - 1 - yl ) ethan - 1 - amine has been well-documented in the literature. Several efficient synthetic routes have been developed to produce this compound on a large scale, which is essential for its commercialization as a pharmaceutical product. These synthetic methods typically involve the coupling of a thiophene derivative with a pyrazole precursor followed by N-methylation to form the final product.

In conclusion, N-Methyl - 2 - (4 - ( thiophen - 3 - yl ) - 1H - pyrazol - 1 - yl ) ethan - 1 - amine (CAS No. 2098018 - 84 - 7) represents an exciting new direction in medicinal chemistry. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it a valuable candidate for further investigation and potential clinical application. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.